Cas no 1805091-69-3 (6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine
• CAS No: 1805091-69-3
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4874879
• Update Time: 2025-10-30

6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-7(9)6-5(10)4(13(14)15)1-3(2-11)12-6/h1,7H
• InChI Key： YGOPJJBVMINIFU-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C#N)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine

Recent Advances in the Study of 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS: 1805091-69-3)

The compound 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS: 1805091-69-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its distinctive functional groups—cyano, difluoromethyl, iodo, and nitro—make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations to create libraries of potential drug candidates.

In terms of biological activity, preliminary investigations suggest that derivatives of 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine exhibit promising inhibitory effects against certain kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that optimized analogs of this compound showed potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The presence of the difluoromethyl group appears to enhance metabolic stability, while the nitro and cyano groups contribute to target binding affinity.

Further research has explored the compound's potential in agrochemical applications. Its structural features, particularly the nitropyridine core, have been shown to confer herbicidal activity against a range of weed species. This dual potential in both pharmaceutical and agricultural domains makes 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine a compound of considerable interest for interdisciplinary research.

The synthesis of 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 patent application described a novel, scalable route to this compound starting from commercially available 2-chloro-3-iodo-4-nitropyridine, involving sequential cyanation and difluoromethylation steps. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further research and development.

Looking forward, researchers are particularly interested in exploring the compound's potential as a versatile scaffold for the development of PROTACs (proteolysis targeting chimeras). The presence of multiple functional groups allows for convenient conjugation with E3 ligase ligands and target protein binders, opening new avenues in targeted protein degradation strategies. Several pharmaceutical companies have included derivatives of 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine in their early-stage discovery pipelines.

In conclusion, 6-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS: 1805091-69-3) represents a promising chemical entity with diverse applications in drug discovery and agrochemical development. Continued research into its synthetic applications, biological activities, and structural optimization is expected to yield valuable insights and potential therapeutic candidates in the coming years.